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Compound of Interest

Compound Name: AT 7519 mesylate

Cat. No.: B1666107

This guide provides critical safety and logistical information for the handling and disposal of
AT7519 mesylate, a potent multi-cyclin-dependent kinase (CDK) inhibitor. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

When handling AT7519 mesylate, it is imperative to use comprehensive personal protective
equipment to prevent exposure.[1] Avoid inhalation, and contact with eyes and skin.[1]

PPE Component Specification Rationale

) Safety goggles with side- Protects eyes from splashes
Eye Protection )
shields and dust.

Prevents skin contact and

Hand Protection Impermeable protective gloves )
absorption.
Provides a barrier against
Body Protection Impervious clothing contamination of skin and
personal clothing.
Necessary to prevent
) ) ] ) inhalation of dust or aerosols,
Respiratory Protection Suitable respirator

especially when handling the

powdered form.
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Operational Plan: Handling and Storage

Engineering Controls:

o Ensure adequate ventilation in the work area.[1]

e An accessible safety shower and eye wash station should be readily available.[1]
e Use a chemical fume hood for all procedures that may generate dust or aerosols.
Safe Handling Procedures:

» Preparation: Before handling, ensure all required PPE is correctly worn.

» Weighing: Conduct weighing of the powdered compound within a chemical fume hood or a
ventilated balance enclosure to minimize inhalation risk.

e Solution Preparation: When preparing solutions, add the solvent to the solid AT7519
mesylate slowly to avoid splashing.

o General Hygiene: Follow usual precautionary measures for handling chemicals. Wash hands
thoroughly after handling.

Storage:
» Store in a tightly sealed container in a cool, well-ventilated area.[1]
¢« Recommended storage temperature for the powder is -20°C for up to 3 years.[1]

» For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Disposal Plan

Dispose of AT7519 mesylate and any contaminated materials in accordance with local, state,
and federal regulations.[2]

Waste Disposal Steps:
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Collection: Collect all waste, including unused material, contaminated labware, and PPE, in a
designated, labeled hazardous waste container.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Arrange for disposal through an approved waste disposal plant or licensed
hazardous waste hauler.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.[1]
Ventilate: Ensure the area is well-ventilated.

Containment: For solutions, absorb the spill with an inert, non-combustible material like
diatomite or universal binders.[1] For powder, carefully sweep or vacuum the material,
avoiding dust generation.

Cleaning: Decontaminate the spill area with alcohol.[1]

Disposal: Collect all contaminated materials in a sealed container for proper disposal as
hazardous waste.[1]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for in vitro studies with

AT7519 mesylate and its mechanism of action as a CDK inhibitor.
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In Vitro Experimental Workflow for AT7519 Mesylate
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Simplified Signaling Pathway of AT7519 Mesylate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AT7519 Mesylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666107#personal-protective-equipment-for-
handling-at-7519-mesylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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